Cas no 4319-36-2 (Benzeneacetamide, a-hydroxy-N-(2-phenylethyl)-)

• Product Name: Benzeneacetamide, a-hydroxy-N-(2-phenylethyl)-
• CAS No: 4319-36-2
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1517624
• PubChem ID: 9992529
• Update Time: 2025-04-21

Benzeneacetamide, a-hydroxy-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-hydroxy-N-(2-phenylethyl)-
• SCHEMBL8974580
• JFZQEAPJMNLYFL-UHFFFAOYSA-N
• N-phenethyl mandelic amide
• 4319-36-2
• benzeneacetamide,a-hydroxy-n-(2-phenylethyl)-

• Inchi： 1S/C16H17NO2/c18-15(14-9-5-2-6-10-14)16(19)17-12-11-13-7-3-1-4-8-13/h1-10,15,18H,11-12H2,(H,17,19)
• InChI Key： JFZQEAPJMNLYFL-UHFFFAOYSA-N
• SMILES： OC(C(NCCC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų